Cas no 946339-20-4 (ethyl 4-{5,5-dioxo-3-phenyl-2-sulfanylidene-hexahydro-1H-5lambda6-thieno3,4-dimidazol-1-yl}benzoate)

ethyl 4-{5,5-dioxo-3-phenyl-2-sulfanylidene-hexahydro-1H-5lambda6-thieno3,4-dimidazol-1-yl}benzoate structure

946339-20-4 structure

Product Name:ethyl 4-{5,5-dioxo-3-phenyl-2-sulfanylidene-hexahydro-1H-5lambda6-thieno3,4-dimidazol-1-yl}benzoate

CAS No:946339-20-4

MF:C₂₀H₂₀N₂O₄S₂

MW:416.513802528381

CID:5429521

PubChem ID:43853139

Update Time:2023-11-22

ethyl 4-{5,5-dioxo-3-phenyl-2-sulfanylidene-hexahydro-1H-5lambda6-thieno3,4-dimidazol-1-yl}benzoate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-(5,5-dioxo-1-phenyl-2-sulfanylidene-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-3-yl)benzoate
- VU0611694-1
- AKOS016244131
- ethyl 4-{5,5-dioxo-3-phenyl-2-sulfanylidene-hexahydro-1H-5lambda6-thieno[3,4-d]imidazol-1-yl}benzoate
- 946339-20-4
- AKOS003063814
- ethyl 4-(5,5-dioxido-3-phenyl-2-thioxohexahydro-1H-thieno[3,4-d]imidazol-1-yl)benzoate
- F3347-0016
- Ethyl 4-(hexahydro-5,5-dioxido-3-phenyl-2-thioxo-1H-thieno[3,4-d]imidazol-1-yl)benzoate
- ethyl 4-{5,5-dioxo-3-phenyl-2-sulfanylidene-hexahydro-1H-5lambda6-thieno3,4-dimidazol-1-yl}benzoate
- Inchi： 1S/C20H20N2O4S2/c1-2-26-19(23)14-8-10-16(11-9-14)22-18-13-28(24,25)12-17(18)21(20(22)27)15-6-4-3-5-7-15/h3-11,17-18H,2,12-13H2,1H3
- InChI Key： XHKFZJGWKGNKHB-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C1=CC=C(N2C3CS(=O)(=O)CC3N(C3=CC=CC=C3)C2=S)C=C1

Computed Properties

Exact Mass: 416.08644947g/mol
Monoisotopic Mass: 416.08644947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 706
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 107Å²

Experimental Properties

Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 627.0±65.0 °C(Predicted)
pka: -1.08±0.20(Predicted)

ethyl 4-{5,5-dioxo-3-phenyl-2-sulfanylidene-hexahydro-1H-5lambda6-thieno3,4-dimidazol-1-yl}benzoate Pricemore >>

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